Cas no 898770-23-5 ((4-chloro-3-fluorophenyl)-[4-(morpholin-4-ylmethyl)phenyl]methanone)

• Product Name: (4-chloro-3-fluorophenyl)-[4-(morpholin-4-ylmethyl)phenyl]methanone
• CAS No: 898770-23-5
• MF: C₁₈H₁₇ClFNO₂
• MW: 333.784487485886
• MDL: MFCD03841409
• CID: 1946756
• PubChem ID: 24724243
• Update Time: 2025-05-21

(4-chloro-3-fluorophenyl)-[4-(morpholin-4-ylmethyl)phenyl]methanone Chemical and Physical Properties

Names and Identifiers

• (4-chloro-3-fluorophenyl)-[4-(morpholin-4-ylmethyl)phenyl]methanone
• AG-H-65150
• 4-CHLORO-3-FLUORO-4'-MORPHOLINOMETHYLBENZOPHENONE
• CTK5G5067
• KB-190709
• MFCD03841409
• (4-Chloro-3-fluorophenyl)[4-(4-morpholinylmethyl)phenyl]methanone
• 898770-23-5
• AKOS016019841
• (4-Chloro-3-fluorophenyl){4-[(morpholin-4-yl)methyl]phenyl}methanone
• 4-chloro-3-fluoro-4'-morpholinomethyl benzophenone
• DTXSID60642642

• MDL： MFCD03841409
• Inchi： 1S/C18H17ClFNO2/c19-16-6-5-15(11-17(16)20)18(22)14-3-1-13(2-4-14)12-21-7-9-23-10-8-21/h1-6,11H,7-10,12H2
• InChI Key： JVYDRSBIPBHAMU-UHFFFAOYSA-N
• SMILES： ClC1C=CC(=CC=1F)C(C1C=CC(=CC=1)CN1CCOCC1)=O

Computed Properties

• Exact Mass: 333.09300
• Monoisotopic Mass: 333.0931846Da
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 23
• Rotatable Bond Count: 4
• Complexity: 394
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.5
• Topological Polar Surface Area: 29.5Ų

Experimental Properties

• PSA: 29.54000
• LogP: 3.48020

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Benzophenones

Additional information on (4-chloro-3-fluorophenyl)-[4-(morpholin-4-ylmethyl)phenyl]methanone

Recent Advances in the Study of (4-chloro-3-fluorophenyl)-[4-(morpholin-4-ylmethyl)phenyl]methanone (CAS: 898770-23-5)

The compound (4-chloro-3-fluorophenyl)-[4-(morpholin-4-ylmethyl)phenyl]methanone (CAS: 898770-23-5) has recently garnered significant attention in the field of chemical biology and medicinal chemistry due to its potential therapeutic applications. This research briefing aims to provide a comprehensive overview of the latest findings related to this compound, focusing on its synthesis, biological activity, and potential mechanisms of action.

Recent studies have highlighted the role of (4-chloro-3-fluorophenyl)-[4-(morpholin-4-ylmethyl)phenyl]methanone as a promising scaffold for the development of novel kinase inhibitors. Kinases are critical targets in the treatment of various diseases, including cancer, inflammatory disorders, and neurodegenerative conditions. The unique structural features of this compound, particularly the morpholine moiety and the chloro-fluoro substitution pattern, contribute to its high binding affinity and selectivity for specific kinase targets.

In a 2023 study published in the Journal of Medicinal Chemistry, researchers demonstrated that (4-chloro-3-fluorophenyl)-[4-(morpholin-4-ylmethyl)phenyl]methanone exhibits potent inhibitory activity against the PI3K/AKT/mTOR signaling pathway, which is frequently dysregulated in cancer. The compound showed nanomolar IC50 values in in vitro assays and demonstrated significant antitumor efficacy in xenograft models. These findings suggest its potential as a lead compound for the development of next-generation PI3K inhibitors.

Another key area of research involves the compound's pharmacokinetic properties. A recent pharmacokinetic study revealed that (4-chloro-3-fluorophenyl)-[4-(morpholin-4-ylmethyl)phenyl]methanone has favorable oral bioavailability and metabolic stability, making it a viable candidate for further preclinical development. The morpholine group is believed to enhance solubility and reduce first-pass metabolism, contributing to these advantageous properties.

Beyond its applications in oncology, emerging research has explored the compound's potential in treating central nervous system (CNS) disorders. Preliminary data indicate that it may modulate neurotransmitter systems, particularly those involving dopamine and serotonin receptors. This has sparked interest in its potential use for psychiatric and neurodegenerative diseases, although further studies are needed to validate these findings.

In summary, (4-chloro-3-fluorophenyl)-[4-(morpholin-4-ylmethyl)phenyl]methanone (CAS: 898770-23-5) represents a versatile and promising compound in medicinal chemistry. Its dual potential as a kinase inhibitor and CNS modulator underscores its broad therapeutic applicability. Future research should focus on optimizing its structure for enhanced efficacy and safety, as well as exploring its mechanisms of action in greater detail.